Cas no 93839-96-4 (b-D-Glucopyranose, 1-(dihydrogenphosphate), monosodium salt (9CI))

• Product Name: b-D-Glucopyranose, 1-(dihydrogenphosphate), monosodium salt (9CI)
• CAS No: 93839-96-4
• MF: C₆H₁₂NaO₉P
• MW: 282.117614746094
• CID: 815401
• PubChem ID: 44147794
• Update Time: 2025-04-19

b-D-Glucopyranose, 1-(dihydrogenphosphate), monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-(dihydrogenphosphate), monosodium salt (9CI)
• beta-d-Glucopyranose, 1-(dihydrogen phosphate), monosodium salt
• sodium,(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phosphonooxyoxan-3-olate
• EINECS 298-870-1
• 93839-96-4
• Beta-D-glucopyranose,1-(dihydrogen phosphate),monosodium salt

• Inchi： 1S/C6H12O9P.Na/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h2-9H,1H2,(H2,11,12,13);/q-1;+1/t2-,3-,4+,5-,6+;/m1./s1
• InChI Key： BFHRXGJIQBHJGH-WNFIKIDCSA-N
• SMILES： P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)[O-].[Na+]

Computed Properties

• Exact Mass: 282.01166324g/mol
• Monoisotopic Mass: 282.01166324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų